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Compound of Interest

Compound Name: Procyanidin B5

Cat. No.: B083686 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for

Procyanidin B5, a B-type proanthocyanidin dimer composed of two (-)-epicatechin units linked

by a 4β→6 bond. This document is intended for researchers, scientists, and drug development

professionals engaged in the study of polyphenols and their potential therapeutic applications.

Procyanidin B5 is a naturally occurring flavonoid found in various plant sources, including

grapes, cocoa, and the fruit of the African baobab (Adansonia digitata)[1][2][3]. Its structure as

an epicatechin-(4β→6)-epicatechin dimer has been confirmed through extensive spectroscopic

analysis[2][3][4]. This guide presents its nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data in a structured format to facilitate its identification and characterization

in complex matrices.

Chemical Structure and Properties
Systematic Name: (2R,2'R,3R,3'R,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-

2H,2'H-[4,6'-bi-1-benzopyran]-3,3',5,5',7,7'-hexol[4]

Molecular Formula: C₃₀H₂₆O₁₂

Molecular Weight: 578.52 g/mol [4]
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The structural elucidation of procyanidins heavily relies on NMR spectroscopy, utilizing a

combination of one- and two-dimensional experiments such as COSY, HSQC, and HMBC to

assign proton and carbon signals and determine the interflavan linkage[5].

¹³C NMR Spectroscopic Data of Procyanidin B5
The following table summarizes the ¹³C NMR chemical shift assignments for Procyanidin B5,

isolated from Adansonia digitata[2]. The data confirms the epicatechin-(4β→6)-epicatechin

structure, with the downfield shift of C-6 in the upper unit being indicative of the (4→6)

linkage[2].
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Carbon No. Upper Unit (δc, ppm) Lower Unit (δc, ppm)

2 76.96 79.17

3 72.04 66.79

4 37.50 28.80

5 156.80 155.90

6 107.95 96.10

7 157.10 156.50

8 97.50 100.10

9 155.90 154.50

10 101.50 106.50

1' 131.80 131.50

2' 115.10 114.90

3' 144.80 144.50

4' 145.20 145.00

5' 115.50 115.30

6' 118.90 118.70

Table 1: ¹³C NMR chemical shifts (δc) for Procyanidin B5 in acetone-d₆[2].

Mass Spectrometry (MS) Data
Electrospray ionization mass spectrometry (ESI-MS) is a powerful tool for the analysis of

procyanidins. B-type procyanidin dimers like Procyanidin B5 typically exhibit a deprotonated

molecule [M-H]⁻ in negative ion mode. Tandem mass spectrometry (MS/MS) reveals

characteristic fragmentation patterns crucial for structural confirmation.

Key Fragmentation Pathways of B-type Procyanidin
Dimers
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The fragmentation of B-type procyanidin dimers in negative ion mode is dominated by three

main pathways[5][6][7][8]:

Quinone Methide (QM) Cleavage: Fission of the interflavanoid bond, resulting in fragment

ions corresponding to the monomeric units. For a B-type dimer, this typically yields ions at

m/z 287 and/or 289[5].

Retro-Diels-Alder (RDA) Fission: A characteristic fragmentation of the heterocyclic C-ring of

a flavan-3-ol unit. This pathway for B-type dimers often produces a fragment ion at m/z 425,

with a subsequent water loss leading to an ion at m/z 407[5].

Heterocyclic Ring Fission (HRF): This involves the fission of the heterocyclic ring system,

leading to characteristic fragment ions. For B-type dimers, a fragment at m/z 451 is indicative

of this pathway[5].

MS/MS Fragmentation Data of Procyanidin B5
The following table summarizes the expected and observed major fragment ions for

Procyanidin B5 in negative ion ESI-MS/MS.

Precursor Ion (m/z) Fragment Ion (m/z)
Proposed Fragmentation
Pathway

577 [M-H]⁻ 451
Heterocyclic Ring Fission

(HRF)

577 [M-H]⁻ 425
Retro-Diels-Alder (RDA)

Fission

577 [M-H]⁻ 407
RDA Fission followed by water

loss

577 [M-H]⁻ 289
Quinone Methide (QM)

Cleavage

577 [M-H]⁻ 287
Quinone Methide (QM)

Cleavage
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Table 2: Characteristic MS/MS fragment ions of Procyanidin B5 (a B-type procyanidin dimer)

in negative ion mode[5][9].

Experimental Protocols
The following provides a general overview of the experimental procedures for the isolation and

spectroscopic analysis of Procyanidin B5, based on methodologies reported in the literature.

Isolation of Procyanidin B5
Procyanidin B5 can be isolated from plant material, such as the pericarp of Adansonia digitata

fruits, using the following general procedure[1][2][10]:

Extraction: The dried and powdered plant material is extracted with 80% methanol. The

extract is then concentrated under reduced pressure.

Defatting: The concentrated extract is partitioned with petroleum ether to remove lipids.

Chromatography: The defatted extract is subjected to column chromatography on Sephadex

LH-20, eluting with ethanol or methanol to separate the procyanidin fractions.

Purification: Further purification of the fractions containing Procyanidin B5 is achieved

through repeated column chromatography on Sephadex LH-20.
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Isolation workflow for Procyanidin B5.

NMR Spectroscopy
NMR spectra are typically recorded on a high-field spectrometer.

Sample Preparation: The purified Procyanidin B5 is dissolved in a deuterated solvent, such

as acetone-d₆.
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Data Acquisition: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra are acquired

using standard pulse sequences. Chemical shifts are referenced to the residual solvent

signal.

LC-MS/MS Analysis
Liquid chromatography coupled with tandem mass spectrometry is employed for the

identification and characterization of Procyanidin B5 in complex mixtures.

Chromatography: Separation is typically achieved on a C18 reversed-phase column with a

gradient elution using a mobile phase consisting of water (with a small percentage of formic

acid) and acetonitrile or methanol[5].

Mass Spectrometry: ESI is used as the ionization source, typically in negative ion mode. The

mass spectrometer is operated in full scan mode to detect the precursor ion and in product

ion scan mode (MS/MS) to obtain fragmentation data.

Sample Solution HPLC Separation
(C18 Column)

Electrospray Ionization
(Negative Mode)

MS1 Analysis
(Full Scan)

[M-H]⁻ Ion Selection
(m/z 577) Collision-Induced Dissociation MS2 Analysis

(Product Ion Scan) Fragmentation Spectrum

Click to download full resolution via product page

LC-MS/MS analysis workflow for Procyanidin B5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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